4-ethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide

• Molecular Formula: C22H27N3O3
• Molecular Weight: 381.5 g/mol
• IUPAC Name: 4-ethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C22H27N3O3/c1-3-21(26)25-15-13-24(14-16-25)19-9-7-18(8-10-19)23-22(27)17-5-11-20(12-6-17)28-4-2/h5-12H,3-4,13-16H2,1-2H3,(H,23,27)
• InChI Key: DTVROUBCIIGYAE-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)OCC

Description

4-ethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide, also known as EPPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. EPPB is a small molecule inhibitor that targets the protein-protein interaction between the E3 ubiquitin ligase, MDM2, and the tumor suppressor protein, p53.

Scientific Research Applications

4-ethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has shown promising results in preclinical studies as a potential anticancer agent. Its ability to disrupt the MDM2-p53 interaction leads to the stabilization and activation of p53, which is a key tumor suppressor protein involved in cell cycle regulation, DNA repair, and apoptosis. 4-ethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been shown to induce apoptosis and inhibit tumor growth in various cancer cell lines, including acute myeloid leukemia, breast cancer, and non-small cell lung cancer. In addition, 4-ethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has also been investigated for its potential applications in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease, as well as viral infections, such as HIV-1.

Mechanism of Action

4-ethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide binds to the hydrophobic pocket on the surface of MDM2, which is responsible for binding to p53. This binding prevents the interaction between MDM2 and p53, leading to the stabilization and activation of p53. Activated p53 then induces cell cycle arrest, DNA repair, or apoptosis, depending on the extent of DNA damage and cellular context.
Biochemical and Physiological Effects
4-ethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been shown to induce apoptosis in cancer cells by activating the p53 pathway. It also inhibits tumor growth in vivo and has shown no significant toxicity in animal models. In addition, 4-ethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been shown to inhibit the replication of HIV-1 by disrupting the interaction between the viral protein, Vpr, and the host protein, DCAF1.

Advantages and Limitations for Lab Experiments

4-ethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide is a small molecule inhibitor that can be easily synthesized in the lab. It has shown promising results in preclinical studies as a potential anticancer agent and has also been investigated for its potential applications in neurodegenerative diseases and viral infections. However, 4-ethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has not yet been tested in clinical trials, and its efficacy and safety in humans are still unknown. In addition, the mechanism of action of 4-ethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide is not fully understood, and further research is needed to elucidate its molecular targets and downstream signaling pathways.

Future Directions

There are several future directions for research on 4-ethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide. One potential direction is to investigate its efficacy and safety in clinical trials as a potential anticancer agent. Another direction is to further elucidate its mechanism of action and downstream signaling pathways. In addition, 4-ethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide could be investigated for its potential applications in other diseases, such as neurodegenerative diseases and viral infections. Finally, the synthesis and optimization of 4-ethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide analogs could lead to the development of more potent and selective inhibitors with improved pharmacokinetic properties.

Synthesis Methods

4-ethoxy-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide can be synthesized using a multistep synthetic route that involves the reaction of 4-(4-fluorophenyl)benzoic acid with ethoxyamine hydrochloride to form 4-(4-fluorophenyl)-N-(ethoxyamino)benzamide. This intermediate is then reacted with propanoyl piperazine to form 4-(4-fluorophenyl)-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide. Finally, the fluorine atom is replaced with an ethoxy group using a palladium-catalyzed cross-coupling reaction with ethyl magnesium bromide.